[1,1'-Biphenyl]-3-carboxylic acid, 4'-chloro-4-hydroxy-3'-(trifluoromethyl)-

• IUPAC Name: 5-[4-chloro-3-(trifluoromethyl)phenyl]-2-hydroxybenzoic acid
• InChI: InChI=1S/C14H8ClF3O3/c15-11-3-1-8(6-10(11)14(16,17)18)7-2-4-12(19)9(5-7)13(20)21/h1-6,19H,(H,20,21)
• InChI Key: JRQWFUKEPPMDIK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=C(C=C2)Cl)C(F)(F)F)C(=O)O)O
• Molecular Formula: C14H8ClF3O3
• DSSTOX Substance ID: DTXSID50629604
• Molecular Weight: 316.66 g/mol
• CAS RN: 893638-10-3

Description

“[1,1’-Biphenyl]-3-carboxylic acid, 4’-chloro-4-hydroxy-3’-(trifluoromethyl)-” is a complex organic compound. It’s related to the class of compounds known as trifluoromethylpyridines. Trifluoromethylpyridines and their derivatives have been widely used in the agrochemical and pharmaceutical industries.

Synthesis Analysis

The synthesis of such compounds often involves complex organic reactions. For instance, 4-Chloro-3-(trifluoromethyl)phenyl isothiocyanate, a related compound, can be synthesized from the corresponding aniline. More advanced research has been conducted for the substituted piperidine derivatives to develop superior molecules.

Molecular Structure Analysis

The molecular structure of such compounds is typically characterized by techniques such as HR-EIMS, HR-FABMS, 1H-NMR, 13C-NMR, UV, and FT-IR. The exact structure would depend on the specific compound and its synthesis process.

Chemical Reactions Analysis

The chemical reactions involving these compounds can be complex and varied. For example, 4-Chloro-3-(trifluoromethyl)phenyl isocyanate may be used in the synthesis of other compounds. The specific reactions would depend on the compound and the desired end product.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be quite diverse. For example, 4-Chloro-3-(trifluoromethyl)phenyl isothiocyanate has a freezing point of 308.15K and an enthalpy of vaporization of 46.065kjoule/mol at its boiling point (522.65K).

Mechanism of Action

The mechanism of action of these compounds can vary widely depending on their specific structure and application. For instance, some trifluoromethylpyridine derivatives have been shown to have analgesic effects, potentially acting through opioid-independent systems.

Safety and Hazards

These compounds can be hazardous. For instance, some related compounds are considered hazardous by the 2012 OSHA Hazard Communication Standard. They may have acute oral toxicity, cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity.

Future Directions

Trifluoromethylpyridines and their derivatives continue to be an area of active research, with many potential applications in the agrochemical and pharmaceutical industries. It is expected that many novel applications of these compounds will be discovered in the future.